Cas no 2962-90-5 (Benzo[g]pteridine-2,4(1H,3H)-dione,1,3-dimethyl-)

Benzo[g]pteridine-2,4(1H,3H)-dione,1,3-dimethyl- structure
2962-90-5 structure
Product Name:Benzo[g]pteridine-2,4(1H,3H)-dione,1,3-dimethyl-
CAS No:2962-90-5
MF:C12H10N4O2
MW:242.23340177536
CID:275025
PubChem ID:137780
Update Time:2025-04-19

Benzo[g]pteridine-2,4(1H,3H)-dione,1,3-dimethyl- Chemical and Physical Properties

Names and Identifiers

    • Benzo[g]pteridine-2,4(1H,3H)-dione,1,3-dimethyl-
    • 1,3-dimethylbenzo[g]pteridine-2,4-dione
    • 1,3-Dimethyl-1H-benzo[g]pteridin-2,4-dion
    • 1,3-dimethyl-1H-benzo[g]pteridine-2,4-dione
    • 1,3-Dimethylalloxazine
    • AC1L3BCS
    • Alloxazine, 1,3-dimethyl-
    • Alloxazine,3-dimethyl-
    • NSC120807
    • Oprea1_108056
    • Oprea1_504199
    • SureCN3668402
    • HMS2681F04
    • MLS000856066
    • SMR000282811
    • NSC-120807
    • 2962-90-5
    • SCHEMBL3668402
    • CHEMBL1452698
    • 6GD3Q8LVS8
    • Opera_ID_1062
    • DTXSID20183804
    • Benzo(g)pteridine-2,4(1H,3H)-dione, 1,3-dimethyl-
    • NCGC00245183-01
    • AKOS015904932
    • Benzo[g]pteridine-2,4(1H,3H)-dione, 1,3-dimethyl-
    • TQP1689
    • Cambridge id 5482629
    • 1,3-dimethylbenzo[g]pteridine-2,4(1H,3H)-dione
    • NSC 120807
    • Benzo[g]pteridine-2,3H)-dione, 1,3-dimethyl-
    • Inchi: 1S/C12H10N4O2/c1-15-10-9(11(17)16(2)12(15)18)13-7-5-3-4-6-8(7)14-10/h3-6H,1-2H3
    • InChI Key: YEMGIXHLCZYUPK-UHFFFAOYSA-N
    • SMILES: O=C1N(C)C(C2C(=NC3C=CC=CC=3N=2)N1C)=O

Computed Properties

  • Exact Mass: 242.0805
  • Monoisotopic Mass: 242.08
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 0
  • Complexity: 386
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.8
  • Topological Polar Surface Area: 66.4Ų

Experimental Properties

  • Density: 1.408
  • Boiling Point: 436°Cat760mmHg
  • Flash Point: 217.5°C
  • Refractive Index: 1.675
  • PSA: 66.4
  • LogP: 0.18040
Recommended suppliers
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd